Cas no 57041-96-0 (5-amino-4-bromo-2,3-dihydropyridazin-3-one)

• Product Name: 5-amino-4-bromo-2,3-dihydropyridazin-3-one
• CAS No: 57041-96-0
• CID: 4655262
• PubChem ID: 23263190
• Update Time: 2025-05-22

5-amino-4-bromo-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-bromo-2,3-dihydropyridazin-3-one

• SMILES： NC1=C(Br)C(=O)NN=C1

Additional information on 5-amino-4-bromo-2,3-dihydropyridazin-3-one

Recent Advances in the Study of 5-amino-4-bromo-2,3-dihydropyridazin-3-one (CAS: 57041-96-0)

The compound 5-amino-4-bromo-2,3-dihydropyridazin-3-one (CAS: 57041-96-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 5-amino-4-bromo-2,3-dihydropyridazin-3-one, which make it a promising scaffold for the design of novel bioactive molecules. The presence of both amino and bromo substituents on the pyridazinone ring allows for diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR) in various biological contexts. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to derivatize this core structure and generate a library of analogs for biological evaluation.

One of the most significant breakthroughs in the study of this compound is its identification as a potent inhibitor of specific enzymatic targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of 5-amino-4-bromo-2,3-dihydropyridazin-3-one exhibit strong inhibitory activity against protein kinases involved in inflammatory pathways. The study utilized X-ray crystallography to elucidate the binding mode of these inhibitors, providing valuable insights for further optimization.

In addition to its kinase inhibitory properties, recent research has explored the potential of 5-amino-4-bromo-2,3-dihydropyridazin-3-one as a building block for the development of antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that bromo-substituted pyridazinone derivatives displayed notable activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking studies.

Another area of interest is the compound's potential application in cancer therapy. Preliminary in vitro studies have shown that certain analogs of 5-amino-4-bromo-2,3-dihydropyridazin-3-one can induce apoptosis in cancer cell lines by modulating key signaling pathways. These findings were further supported by in vivo experiments in murine models, where the compounds demonstrated promising antitumor efficacy with minimal toxicity. Ongoing research is focused on improving the pharmacokinetic properties of these analogs to enhance their clinical potential.

Despite these advancements, challenges remain in the development of 5-amino-4-bromo-2,3-dihydropyridazin-3-one-based therapeutics. Issues such as solubility, metabolic stability, and selectivity need to be addressed through systematic medicinal chemistry efforts. Recent computational studies have employed machine learning algorithms to predict the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles of these compounds, aiding in the rational design of improved candidates.

In conclusion, 5-amino-4-bromo-2,3-dihydropyridazin-3-one (CAS: 57041-96-0) represents a versatile and promising scaffold in medicinal chemistry. The latest research underscores its potential across multiple therapeutic areas, including inflammation, infectious diseases, and oncology. Future studies should focus on advancing the most promising derivatives through preclinical development while addressing the current limitations. The continued exploration of this compound's chemical space is likely to yield novel drug candidates with significant clinical impact.